Bis[(trimethylgermyl)methyl]mercury

• CAS No.: 62470-60-4
• Molecular Formula: C8H22Ge2Hg
• Molecular Weight: 464.1 g/mol
• IUPAC Name: bis(trimethylgermylmethyl)mercury
• InChI: InChI=1S/2C4H11Ge.Hg/c2*1-5(2,3)4;/h2*1H2,2-4H3
• InChI Key: OIHZGUKEJVLAOV-UHFFFAOYSA-N
• Canonical SMILES: C[Ge](C)(C)C[Hg]C[Ge](C)(C)C

Description

Bis[(trimethylgermyl)methyl]mercury is an organometallic compound that features mercury bonded to two trimethylgermylmethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Bis[(trimethylgermyl)methyl]mercury typically involves the reaction of mercury(II) chloride with trimethylgermylmethyl lithium. The reaction is carried out in an inert atmosphere to prevent oxidation and at low temperatures to control the reactivity of the intermediates. The general reaction scheme is as follows:

$$HgCl_2 + 2 (CH_3)_3GeCH_2Li \rightarrow (CH_3)_3GeCH_2HgCH_2Ge(CH_3)_3 + 2 LiCl$$HgCl2​+2(CH3​)3​GeCH2​Li→(CH3​)3​GeCH2​HgCH2​Ge(CH3​)3​+2LiCl

Industrial Production Methods

While there is limited information on the large-scale industrial production of this compound, the synthesis methods used in research laboratories can be scaled up with appropriate safety measures and equipment to handle the reactive intermediates and the final product.

Chemical Reactions Analysis

Types of Reactions

Bis[(trimethylgermyl)methyl]mercury undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form mercury(II) compounds.

Reduction: Reduction reactions can yield mercury(0) and germylmethyl derivatives.

Substitution: The mercury-germyl bonds can be cleaved and substituted with other ligands.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include oxygen and halogens.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like anhydrous hydrogen chloride or ethylene dibromide can cleave the Hg-Ge bonds.

Major Products Formed

Oxidation: Mercury(II) chloride and trimethylgermylmethyl chloride.

Reduction: Elemental mercury and trimethylgermylmethyl derivatives.

Substitution: Various organometallic complexes depending on the substituting ligands.

Scientific Research Applications

Bis[(trimethylgermyl)methyl]mercury has several applications in scientific research:

Chemistry: Used as a precursor for the synthesis of other organometallic compounds and in studies of metal-ligand interactions.

Biology: Investigated for its potential effects on biological systems and its interactions with biomolecules.

Medicine: Explored for its potential use in diagnostic imaging and as a therapeutic agent.

Industry: Utilized in the development of advanced materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism by which Bis[(trimethylgermyl)methyl]mercury exerts its effects involves the interaction of the mercury center with various molecular targets. The compound can form complexes with proteins and enzymes, potentially altering their function. The pathways involved include the binding of mercury to thiol groups in proteins, leading to changes in their structure and activity.

Comparison with Similar Compounds

Similar Compounds

Bis[(trimethylsilyl)methyl]mercury: Similar structure but with silicon instead of germanium.

Dimethylmercury: Contains two methyl groups bonded to mercury.

Methylmercury: Contains one methyl group bonded to mercury.

Uniqueness

Bis[(trimethylgermyl)methyl]mercury is unique due to the presence of germanium, which imparts different chemical properties compared to silicon or carbon analogs. This uniqueness makes it valuable for specific applications where germanium’s properties are advantageous.